CID 6915894
Description
Based on structural and analytical evidence from Figure 1 in , CID 6915894 is characterized as a component of Citrus limon essential oil (CIEO), isolated via vacuum distillation. Its chemical structure includes a bicyclic monoterpene backbone, as inferred from the GC-MS total ion chromatogram (, Figure 1B) and mass spectral data (, Figure 1D). The compound was quantified in CIEO fractions during vacuum distillation, with the highest concentration observed in Fraction 3 (, Figure 1C).
Properties
CAS No. |
894-08-6 |
|---|---|
Molecular Formula |
C18H17OP |
Molecular Weight |
457 g/mol |
InChI |
InChI=1S/3C6H5.H2O.Pb/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H2; |
InChI Key |
NVXIRLZJUXDBQO-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)[Pb](C2=CC=CC=C2)C3=CC=CC=C3.O |
Canonical SMILES |
C1=CC=C(C=C1)[Pb](C2=CC=CC=C2)C3=CC=CC=C3.O |
Origin of Product |
United States |
Comparison with Similar Compounds
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